Cas no 314026-03-4 ((2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide)

• Product name: (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide
• CAS No: 314026-03-4
• MF: C₁₇H₁₂F₂N₂O₃
• MW: 330.285591125488
• CID: 6041073
• PubChem ID: 3654450

(2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide
• (Z)-2-((2,4-difluorophenyl)imino)-6-methoxy-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 2-[(2,4-difluorophenyl)imino]-6-methoxy-
• 314026-03-4
• SR-01000550532-1
• AKOS024575950
• Oprea1_148971
• 2-(2,4-difluorophenyl)imino-6-methoxychromene-3-carboxamide
• F0347-0541
• SR-01000550532
• (2Z)-2-[(2,4-difluorophenyl)imino]-6-methoxy-2H-chromene-3-carboxamide

• Inchi： 1S/C17H12F2N2O3/c1-23-11-3-5-15-9(6-11)7-12(16(20)22)17(24-15)21-14-4-2-10(18)8-13(14)19/h2-8H,1H3,(H2,20,22)
• InChI Key： KMGUMPLXOZWKPL-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=C(F)C=C2F)OC2=CC=C(OC)C=C2C=C1C(N)=O

Computed Properties

• Exact Mass: 330.08159857g/mol
• Monoisotopic Mass: 330.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 3

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 548.0±60.0 °C(Predicted)
• pka: 12.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide (CAS No. 314026-03-4)

The compound (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide, identified by its CAS number 314026-03-4, represents a significant area of interest in modern pharmaceutical and chemical research. This molecule belongs to the chromene family, a class of compounds known for their diverse biological activities and applications in drug development. The presence of a difluorophenyl moiety and a carboxamide group in its structure enhances its potential for interactions with biological targets, making it a subject of extensive study.

Researchers have increasingly focused on chromene derivatives due to their promising therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer effects. The 6-methoxy substitution in this compound further modulates its electronic properties, potentially improving its bioavailability and metabolic stability. Such structural features align with current trends in drug design, where optimizing pharmacokinetic profiles is critical for developing effective therapeutics.

One of the most searched topics related to this compound is its potential role in targeted therapy. With the rise of precision medicine, molecules like (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide are being explored for their ability to selectively inhibit specific enzymes or receptors. For instance, its imino group could facilitate hydrogen bonding with active sites in proteins, a mechanism often leveraged in enzyme inhibition studies.

Another area of interest is the compound's synthetic pathway. Organic chemists frequently search for efficient methods to synthesize chromene-carboxamide hybrids, as these structures are prevalent in many bioactive molecules. The incorporation of fluorine atoms in the phenyl ring is particularly noteworthy, as fluorination is a common strategy to enhance a compound's lipophilicity and membrane permeability.

From an analytical chemistry perspective, characterizing CAS 314026-03-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity, stereochemistry, and crystalline structure—factors that directly influence its biological activity. Recent advancements in computational chemistry have also enabled researchers to predict the compound's interactions with biological targets, reducing the need for extensive experimental screening.

The environmental and green chemistry aspects of this compound are also gaining attention. With growing concerns about sustainable practices, scientists are investigating eco-friendly synthesis routes for chromene derivatives, minimizing hazardous byproducts. The methoxy group in this molecule, for example, could be introduced using greener reagents, aligning with the principles of atom economy.

In summary, (2Z)-2-(2,4-difluorophenyl)imino-6-methoxy-2H-chromene-3-carboxamide (CAS No. 314026-03-4) is a versatile compound with broad implications in medicinal chemistry, drug discovery, and material science. Its unique structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of personalized medicine and sustainable synthesis. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovative therapeutic and industrial solutions.